Cas no 2580234-75-7 (Methyl 3-(2-aminoethoxy)-4-methylbenzoate)

• Product Name: Methyl 3-(2-aminoethoxy)-4-methylbenzoate
• CAS No: 2580234-75-7
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5662208
• PubChem ID: 122466696
• Update Time: 2025-05-20

Methyl 3-(2-aminoethoxy)-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL17991550
• 2580234-75-7
• methyl 3-(2-aminoethoxy)-4-methylbenzoate
• EN300-27728882
• Methyl 3-(2-aminoethoxy)-4-methylbenzoate

• Inchi： 1S/C11H15NO3/c1-8-3-4-9(11(13)14-2)7-10(8)15-6-5-12/h3-4,7H,5-6,12H2,1-2H3
• InChI Key： TTXYEXSLQYZTRV-UHFFFAOYSA-N
• SMILES： O(CCN)C1C=C(C(=O)OC)C=CC=1C

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.6Ų

Additional information on Methyl 3-(2-aminoethoxy)-4-methylbenzoate

Methyl 3-(2-aminoethoxy)-4-methylbenzoate (CAS No. 2580234-75-7): A Comprehensive Overview

Methyl 3-(2-aminoethoxy)-4-methylbenzoate, identified by the CAS registry number 2580234-75-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as Methyl 3-(2-aminoethoxy)-4-methylbenzoate, belongs to the class of benzoate esters and is characterized by its unique structural features. The molecule consists of a benzoate ring with substituents at positions 3 and 4, specifically an aminoethoxy group and a methyl group, respectively. These substituents contribute to its versatile chemical properties and potential applications in various industries.

The synthesis of Methyl 3-(2-aminoethoxy)-4-methylbenzoate typically involves multi-step organic reactions, including nucleophilic substitution, esterification, and possibly oxidation or reduction processes. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. Such innovations are critical for scaling up production to meet growing demand in pharmaceutical and agrochemical sectors.

One of the most promising applications of Methyl 3-(2-aminoethoxy)-4-methylbenzoate lies in its potential as a precursor for bioactive molecules. The presence of an amino group in the aminoethoxy substituent makes this compound amenable to further functionalization, such as the introduction of additional bioisosteric groups or the formation of peptide bonds. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them strong candidates for drug development.

In addition to its pharmacological applications, Methyl 3-(2-aminoethoxy)-4-methylbenzoate has shown promise in materials science. Its ability to form self-assembled monolayers on various substrates has been explored for use in nanotechnology and surface engineering. Researchers have reported that films formed by this compound exhibit excellent stability under harsh conditions, suggesting its potential use in protective coatings or sensors.

The chemical stability of Methyl 3-(2-aminoethoxy)-4-methylbenzoate is another key attribute that contributes to its versatility. Studies have shown that the compound is relatively stable under ambient conditions, although it may undergo hydrolysis under specific pH conditions or in the presence of strong acids or bases. Understanding these degradation pathways is crucial for optimizing storage conditions and ensuring the long-term stability of products containing this compound.

From an environmental perspective, the ecological impact of Methyl 3-(2-aminoethoxy)-4-methylbenzoate has been a topic of recent research interest. Initial toxicity studies suggest that the compound exhibits low acute toxicity to aquatic organisms, which is a positive indicator for its safe use in industrial applications. However, further long-term studies are required to fully assess its environmental footprint.

In conclusion, Methyl 3-(2-aminoethoxy)-4-methylbenzoate (CAS No. 2580234-75-7) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with advancements in synthetic methodologies and functionalization techniques, positions it as a valuable tool in modern chemistry and materials science. As research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in both academic and industrial settings.